Cas no 1695958-04-3 (5-(2,2-Dimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2,2-Dimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1695958-04-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5692441
• PubChem ID: 107002990
• Update Time: 2025-08-03

5-(2,2-Dimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-Dimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylicacid
• 1695958-04-3
• 5-(2,2-Dimethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid
• EN300-1119906
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2,2-dimethylcyclopropyl)-

• Inchi： 1S/C8H10N2O3/c1-8(2)3-4(8)6-9-5(7(11)12)10-13-6/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： HQTXBGQORGEJLD-UHFFFAOYSA-N
• SMILES： O1C(C2CC2(C)C)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±25.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles